molecular formula C13H11NO3 B8744735 Phenopicolinic acid CAS No. 56153-30-1

Phenopicolinic acid

Cat. No.: B8744735
CAS No.: 56153-30-1
M. Wt: 229.23 g/mol
InChI Key: SJBFZHNCSGBLEK-UHFFFAOYSA-N
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Description

Phenopicolinic acid is a natural product found in Paecilomyces with data available.

Properties

CAS No.

56153-30-1

Molecular Formula

C13H11NO3

Molecular Weight

229.23 g/mol

IUPAC Name

5-[(4-hydroxyphenyl)methyl]pyridine-2-carboxylic acid

InChI

InChI=1S/C13H11NO3/c15-11-4-1-9(2-5-11)7-10-3-6-12(13(16)17)14-8-10/h1-6,8,15H,7H2,(H,16,17)

InChI Key

SJBFZHNCSGBLEK-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1CC2=CN=C(C=C2)C(=O)O)O

Canonical SMILES

C1=CC(=CC=C1CC2=CN=C(C=C2)C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Five milliliters of 47% hydrobromic acid were added to 1.5 g of 5-(4-methoxybenzyl)picolinic acid. The mixture was heated under reflux for three hours. After allowing to cool, the reaction mixture was adjusted to around pH 2 with 10% aqueous NaOH solution to form crystals. The crystals were collected by filtration and then recrystallized from methanol to obtain 1.0 g of 5-(4-hydroxybenzyl)-picolinic acid as crystals of a melting point of 213°~215° C.
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5-(4-methoxybenzyl)picolinic acid
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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